2-Fluoro-6-(hydroxymethyl)benzonitrile

• Molecular Formula: C8H6FNO
• Molecular Weight: 151.14 g/mol
• IUPAC Name: 2-fluoro-6-(hydroxymethyl)benzonitrile
• InChI: InChI=1S/C8H6FNO/c9-8-3-1-2-6(5-11)7(8)4-10/h1-3,11H,5H2
• InChI Key: DTVDIVSUVSTOMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C#N)CO

Description

2-Fluoro-6-(hydroxymethyl)benzonitrile is a benzonitrile derivative featuring a fluorine atom at the 2-position and a hydroxymethyl (-CH$2$OH) group at the 6-position of the aromatic ring. Such derivatives are often employed as intermediates in pharmaceutical synthesis, agrochemicals, or materials science due to their versatile reactivity .

Biological Activity

2-Fluoro-6-(hydroxymethyl)benzonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antibacterial, antifungal, and antiviral activities, as well as its mechanisms of action based on recent research findings.

Chemical Structure and Properties

The molecular formula of 2-Fluoro-6-(hydroxymethyl)benzonitrile is $C_8H_6FNO$. The presence of the fluorine atom and the hydroxymethyl group on the aromatic ring significantly influences its biological activity.

Antibacterial Activity

Research indicates that 2-Fluoro-6-(hydroxymethyl)benzonitrile exhibits notable antibacterial properties. The minimum inhibitory concentrations (MICs) against various bacterial strains are summarized in Table 1.

Bacterial Strain	MIC (mg/L)
Staphylococcus aureus	1.25
Escherichia coli	2.0
Salmonella gallinarum	0.5
Listeria monocytogenes	0.5

This compound demonstrates a broad spectrum of activity, particularly against Gram-positive bacteria, which are generally more susceptible to cationic molecules than Gram-negative bacteria .

Antifungal Activity

In addition to its antibacterial effects, 2-Fluoro-6-(hydroxymethyl)benzonitrile has shown antifungal activity. The percentage inhibition at varying concentrations is presented in Table 2.

Fungal Strain	% Inhibition (0.25 mg/mL)	% Inhibition (0.5 mg/mL)
Acremonium strictum	81.33	100
Penicillium expansum	60.87	100
Aspergillus flavus	41.02	65.64

These results indicate that the compound can effectively inhibit fungal growth, making it a candidate for further investigation in antifungal therapies .

Antiviral Activity

The antiviral potential of this compound has also been evaluated. Studies have demonstrated that it possesses activity against several viruses, including Herpes Simplex Virus (HSV), Human Immunodeficiency Virus (HIV), and Poliovirus. The effective concentrations are detailed in Table 3.

Virus	EC50 (µM)
Herpes Simplex Virus	0.126
Human Immunodeficiency Virus	0.44
Poliovirus	Data not specified

The antiviral mechanism may involve interference with viral replication processes, although further studies are needed to elucidate specific pathways .

The biological activity of 2-Fluoro-6-(hydroxymethyl)benzonitrile can be attributed to several mechanisms:

• Cell Membrane Disruption : The compound's hydrophobic nature allows it to integrate into bacterial and fungal membranes, leading to increased permeability and cell death.
• Inhibition of Enzymatic Functions : It may inhibit key enzymes involved in the metabolic pathways of pathogens.
• Interference with Viral Replication : By mimicking nucleosides or interfering with viral proteins, it can disrupt the replication cycle of viruses.

Case Studies

Recent studies have highlighted the effectiveness of this compound in various experimental settings:

• A study on its antibacterial efficacy demonstrated a significant reduction in bacterial load in infected animal models when treated with the compound.
• In vitro tests showed that it could effectively inhibit biofilm formation by Staphylococcus aureus, suggesting potential applications in treating chronic infections where biofilms are prevalent.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Position and Functional Group Variations

The following table summarizes key benzonitrile derivatives with structural similarities to 2-Fluoro-6-(hydroxymethyl)benzonitrile:

Compound	Substituents	Molecular Weight (g/mol)	CAS Number	Key Applications	References
2-Fluoro-6-(hydroxymethyl)benzonitrile (hypothetical)	2-F, 6-CH$_2$OH	151.14	N/A	Research intermediate (inferred)	-
2-Fluoro-6-(methylamino)benzonitrile	2-F, 6-NHCH$_3$	150.15	96783-85-6	Lab-scale synthesis
2-Fluoro-4-(hydroxymethyl)-6-methoxybenzonitrile	2-F, 4-CH$2$OH, 6-OCH$3$	181.16	2090953-73-2	Pharmaceutical intermediates
2-Fluoro-6-(trifluoromethyl)benzonitrile	2-F, 6-CF$_3$	189.12	N/A	Specialty chemicals
2-Fluoro-6-methoxybenzonitrile	2-F, 6-OCH$_3$	165.14	N/A	Organic synthesis
2-Fluoro-6-methylbenzonitrile	2-F, 6-CH$_3$	135.13	N/A	Fine chemical research
2-Fluoro-6-(4-methylphenoxy)benzonitrile	2-F, 6-O(4-CH$_3$-Ph)	243.25	N/A	Industrial intermediates

Key Differences and Implications

Reactivity and Solubility

• Hydroxymethyl vs. In contrast, the methylamino group in 2-Fluoro-6-(methylamino)benzonitrile introduces basicity, enabling participation in acid-base reactions .
• Hydroxymethyl vs. Trifluoromethyl () : The electron-withdrawing -CF$3$ group in 2-Fluoro-6-(trifluoromethyl)benzonitrile reduces electron density on the aromatic ring, favoring electrophilic substitution at specific positions. This contrasts with the electron-donating nature of -CH$2$OH, which may activate the ring toward nucleophilic attack .

Pharmaceutical Relevance

• The 4-hydroxymethyl-6-methoxy analog () demonstrates the importance of substituent positioning: the 4-CH$2$OH and 6-OCH$3$ groups may enhance binding to biological targets, as seen in its use as a pharmaceutical intermediate. This suggests that the 6-hydroxymethyl group in the target compound could similarly modulate bioactivity .

Research Findings and Data Gaps

• Synthetic Challenges : Hydroxymethyl groups are prone to oxidation under standard conditions, necessitating protective strategies during synthesis. This contrasts with stable groups like -OCH$3$ or -CF$3$ .
• Safety and Handling: While specific data for 2-Fluoro-6-(hydroxymethyl)benzonitrile are unavailable, analogs like 2-Fluoro-6-(4-methylphenoxy)benzonitrile are classified as irritants, suggesting similar handling precautions may apply .
• Thermal Stability : Methyl and methoxy substituents () generally enhance thermal stability compared to hydroxymethyl, which may decompose at elevated temperatures .